Cas no 39909-84-7 (N,N''-[benzene-1,4-diyldi(E)methylylidene]bis(3,5-dimethylaniline))

• Product Name: N,N''-[benzene-1,4-diyldi(E)methylylidene]bis(3,5-dimethylaniline)
• CAS No: 39909-84-7
• MF: C₂₄H₂₄N₂
• MW: 340.460765838623
• CID: 925041
• PubChem ID: 318586
• Update Time: 2025-04-19

N,N''-[benzene-1,4-diyldi(E)methylylidene]bis(3,5-dimethylaniline) Chemical and Physical Properties

Names and Identifiers

• N,N''-[benzene-1,4-diyldi(E)methylylidene]bis(3,5-dimethylaniline)
• N-(3,5-dimethylphenyl)-1-[4-[(3,5-dimethylphenyl)iminomethyl]phenyl]methanimine
• AC1L7YFY
• AG-205
• ARONIS022840
• Homolog of shikonin
• MolPort-001-022-261
• NSC255311
• STK004167
• N,N'-TEREPHTHALYLIDENEBIS(3,5-DIMETHYLANILINE)
• DS-011560
• N,N'-[benzene-1,4-diyldi(E)methylylidene]bis(3,5-dimethylaniline)
• AG-205/32423061
• NSC-255311
• N-(3,5-dimethylphenyl)-N-(4-{[(3,5-dimethylphenyl)imino]methyl}benzylidene)amine
• AKOS000484667
• (E,E)-(1,4-Phenylene)bis[N-(3,5-dimethylphenyl)methanimine]
• 39909-84-7
• DTXSID90312503

• Inchi： 1S/C24H24N2/c1-17-9-18(2)12-23(11-17)25-15-21-5-7-22(8-6-21)16-26-24-13-19(3)10-20(4)14-24/h5-16H,1-4H3/b25-15+,26-16+
• InChI Key： VVEYLYLOEXZSFK-RYQLWAFASA-N
• SMILES： N(=C/C1C=CC(/C=N/C2C=C(C)C=C(C)C=2)=CC=1)\C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 340.193948774g/mol
• Monoisotopic Mass: 340.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 24.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes